Cas no 824424-25-1 (1-Propanol, 2-(hexadecyloxy)-3-(hexadecylsulfonyl)-)

• Product Name: 1-Propanol, 2-(hexadecyloxy)-3-(hexadecylsulfonyl)-
• CAS No: 824424-25-1
• MF: C₃₅H₇₂O₄S
• MW: 589.008790969849
• CID: 691105
• PubChem ID: 71418531
• Update Time: 2025-04-19

1-Propanol, 2-(hexadecyloxy)-3-(hexadecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-(hexadecyloxy)-3-(hexadecylsulfonyl)-
• 2-hexadecoxy-3-hexadecylsulfonylpropan-1-ol
• DTXSID20837830
• 3-(HEXADECANE-1-SULFONYL)-2-(HEXADECYLOXY)PROPAN-1-OL
• 824424-25-1

• Inchi： 1S/C35H72O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-39-35(33-36)34-40(37,38)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-36H,3-34H2,1-2H3
• InChI Key： ZCYUEAUDGCAZKD-UHFFFAOYSA-N
• SMILES： S(CC(CO)OCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 588.51513195g/mol
• Monoisotopic Mass: 588.51513195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 34
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 72Ų